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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the formation of the silver
acetylide-silver nitrate double salt (Ag₂C₂·AgNO₃). This double salt, a well-documented

energetic material, is of interest due to its distinct properties compared to pure silver
acetylide. This document outlines detailed experimental protocols for its synthesis, presents

key quantitative data in a structured format, and illustrates the underlying chemical processes

and experimental workflows through detailed diagrams. The information herein is intended to

support research and development activities where the controlled synthesis and understanding

of such materials are critical.

Introduction
Silver acetylide (Ag₂C₂) is a highly sensitive primary explosive.[1] However, in the presence of

silver nitrate (AgNO₃) under acidic or neutral conditions, it readily forms a more stable double

salt, most commonly with a 1:1 stoichiometry of silver acetylide to silver nitrate

(Ag₂C₂·AgNO₃).[1][2] This double salt exhibits different physical and explosive properties

compared to pure silver acetylide, including a higher detonation velocity.[1][2] The formation

of this complex is influenced by factors such as the concentration of reactants and the pH of

the reaction medium.[3] Understanding the synthesis and characterization of this double salt is

crucial for its safe handling and for the exploration of its potential applications.
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The synthesis of silver acetylide-silver nitrate double salt can be achieved through several

methods. The most common approach involves the reaction of acetylene gas with an acidic

solution of silver nitrate. For enhanced purity, an alternative method utilizing an acetone

solution of acetylene is also described.

Synthesis by Bubbling Acetylene Gas Through an Acidic
Silver Nitrate Solution
This method is a direct and widely cited procedure for the formation of the double salt.

Materials:

Silver nitrate (AgNO₃)

Nitric acid (HNO₃)

Distilled water

Acetylene gas (generated from calcium carbide or from a cylinder)

Optimal Reaction Conditions:

For an optimized yield of approximately 86.1%, the following reactant quantities are

recommended:

Silver nitrate: 25 g[4]

Distilled water: 150 mL[4]

Nitric acid: 29 mL[4]

Procedure:

Preparation of the Silver Nitrate Solution: In a suitable reaction vessel, dissolve 25 g of silver

nitrate in 150 mL of distilled water.

Acidification: Carefully add 29 mL of nitric acid to the silver nitrate solution. Stir until the

solution is homogeneous.
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Acetylene Introduction: Slowly bubble acetylene gas through the acidic silver nitrate solution.

A white precipitate of the silver acetylide-silver nitrate double salt will form.[2]

Reaction Completion: Continue bubbling acetylene through the solution until the precipitation

ceases.

Isolation and Washing: Isolate the precipitate by filtration. Wash the collected solid

thoroughly with distilled water to remove any residual acid and unreacted silver nitrate.

Drying: The product should be dried carefully, as it is an energetic material. Air-drying in a

controlled environment is recommended.

Synthesis Using an Acetone Solution of Acetylene for
Higher Purity
This modified procedure can yield a purer and whiter precipitate by first dissolving the

acetylene gas in acetone.[2]

Materials:

Silver nitrate (AgNO₃)

Nitric acid (HNO₃)

Distilled water

Acetone

Acetylene gas

Procedure:

Preparation of the Silver Nitrate Solution: Prepare a dilute solution of silver nitrate in distilled

water, acidified with nitric acid, as described in the previous protocol.

Preparation of the Acetylene Solution: Bubble acetylene gas through a separate container of

acetone at ambient temperature until a saturated solution is obtained.
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Reaction: Add the acetone solution of acetylene drop-wise to the stirred, acidic silver nitrate

solution. A fine white precipitate of the double salt will form immediately.[2]

Isolation and Washing: Isolate the product by filtration and wash thoroughly with distilled

water.

Drying: Dry the purified product with the same precautions as mentioned above.

Quantitative Data
The following tables summarize the key quantitative data reported for the silver acetylide-

silver nitrate double salt.

Table 1: Physicochemical and Explosive Properties

Property Value Reference

Molecular Formula Ag₂C₂·AgNO₃ [3]

Appearance White crystalline solid [2]

Detonation Velocity 1980 m/s [1][2]

Decomposition Peak (DSC,

10°C/min)
232.9 °C [4]

Apparent Activation Energy of

Thermal Decomposition
121 kJ/mol [4]

Table 2: Sensitivity Data

Sensitivity Test Result Reference

Impact Sensitivity

(Characteristic Drop Height)
23.9 cm [4]

Friction Sensitivity 80% [4]

Flame Sensitivity 23.9 cm [4]

Electrostatic Spark Sensitivity 0.49 J [4]
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Table 3: Crystallographic Data for Ag₂C₂·AgNO₃

Parameter Value Reference

Crystal System Orthorhombic [5]

Space Group Pbca [5]

Unit Cell Dimension (a) 6.997 Å [5]

Unit Cell Dimension (b) 7.325 Å [5]

Unit Cell Dimension (c) 10.118 Å [5]

Formula Units per Unit Cell (Z) 8 [5]

Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate the reaction

pathway and a general experimental workflow for the synthesis of the silver acetylide-silver

nitrate double salt.
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Caption: Reaction pathway for the formation of silver acetylide-silver nitrate double salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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